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Compound of Interest

Compound Name: alpha-Carboline-15N2

Cat. No.: B564853

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with specialized compounds like a-Carboline-*>Nz. While a
specific Safety Data Sheet (SDS) for a-Carboline-*>Nz is not readily available in public
domains, this guide provides essential safety and logistical information based on the known
properties of the parent compound, a-carboline, and general best practices for handling
nitrogen-containing heterocyclic compounds.

Key Physical and Chemical Properties

Understanding the fundamental properties of a substance is the first step toward safe handling.
The following data for a-carboline provides a basis for procedural planning.

Property Value

Molecular Formula C11Hs®>N2
Molecular Weight 170.18 g/mol [1][2]
Melting Point 210-212°C[3]
Boiling Point ~373°C[3]

Density ~1.301 g/cm?3[3]
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Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to personal protection is critical to minimize exposure. The following
PPE is recommended when handling a-Carboline-1>Nz2.

1. Eye and Face Protection:

» Safety Glasses with Side Shields: Essential for all laboratory work to protect against
splashes and airborne particles.

e Chemical Splash Goggles: Should be worn when there is a higher risk of splashing.

» Face Shield: Recommended during procedures with a significant risk of splashing or aerosol
generation.

2. Skin Protection:

¢ Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory. Always inspect gloves for
tears or punctures before use and change them frequently.

o Laboratory Coat: A flame-resistant lab coat should be worn and kept fastened to protect
against skin contact.

o Full-Body Protection: In situations with a high risk of exposure, additional protective clothing
may be necessary.

3. Respiratory Protection:

o Use in a Ventilated Area: Always handle a-Carboline->Nz in a well-ventilated laboratory or
under a chemical fume hood to minimize inhalation of dust or vapors.

» Respirator: If engineering controls are insufficient or during spill cleanup, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be used.
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Operational Plan: A Step-by-Step Approach to Safe
Handling

A clear and concise operational plan ensures consistency and safety in the laboratory.
1. Engineering Controls:

Chemical Fume Hood: All weighing and transfers of solid a-Carboline-*>N2 should be
conducted inside a certified chemical fume hood to contain any dust.

Ventilation: Ensure the laboratory has adequate general ventilation.
. Handling Procedures:
Avoid Dust Formation: Handle the compound carefully to avoid generating dust.

Grounding: When transferring large quantities, ensure all equipment is electrically grounded
to prevent static discharge.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory. Do not eat, drink, or smoke in areas where chemicals are
handled.

. Storage:

Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.
Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

o Waste Collection: Collect all a-Carboline-1>N2 waste, including contaminated PPE and empty
containers, in a designated and clearly labeled hazardous waste container.

» Follow Institutional Guidelines: Adhere to all local, state, and federal regulations for
hazardous waste disposal. Consult your institution's Environmental Health and Safety (EHS)
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department for specific disposal procedures.

e Do Not Dispose in General Trash or Drains: Never dispose of a-Carboline-*>Nz in the regular

trash or pour it down the sink.

Experimental Workflow for Safe Handling

To visualize the procedural flow of safely handling a-Carboline->Nz, the following diagram
outlines the key steps from preparation to disposal.
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Safe handling workflow for a-Carboline-1>Nz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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